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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of dimyristolein
(1,2-dimyristoleoyl-sn-glycerol) as a substrate in enzyme assays, focusing on Diacylglycerol
Lipase (DAGL) and Hormone-Sensitive Lipase (HSL).

Introduction

Dimyristolein is a diacylglycerol (DAG) containing two myristoleic acid acyl chains. As a key
intermediate in lipid metabolism, it serves as a substrate for several lipases. Understanding the
kinetics and mechanisms of enzymes that metabolize dimyristolein is crucial for research in
areas such as endocannabinoid signaling, lipid metabolism, and the development of
therapeutics for related disorders. This document outlines the primary enzymes that act on
dimyristolein, presents available kinetic data with analogous substrates, and provides detailed
protocols for performing enzyme assays.

Enzymes Utilizing Dimyristolein as a Substrate

Two major enzymes have been identified to hydrolyze diacylglycerols like dimyristolein:
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» Diacylglycerol Lipase (DAGL): Specifically, DAGLa and DAGLJ are integral membrane

proteins that selectively hydrolyze the ester bond at the sn-1 position of diacylglycerols. This

reaction is a critical step in the biosynthesis of the endocannabinoid 2-arachidonoylglycerol

(2-AG).[1][2][3]

o Hormone-Sensitive Lipase (HSL): HSL is an intracellular lipase with broad substrate

specificity, capable of hydrolyzing triacylglycerols, diacylglycerols, and monoacylglycerols.[3]

[4][5] Notably, HSL exhibits a significantly higher affinity for diacylglycerols compared to

triacylglycerols, making it a key enzyme in the catabolism of DAGs.[3]

Quantitative Data

Direct kinetic data (Km and Vmax) for dimyristolein as a substrate for DAGL and HSL are not

readily available in the reviewed literature. However, data from studies using structurally similar

diacylglycerol substrates provide valuable insights into the potential kinetic parameters for

dimyristolein. The following table summarizes kinetic data for DAGL isoforms with a relevant

substrate, sn-1-stearoyl-2-[**C]arachidonoyl-glycerol.

Vmax
Enzyme Substrate Km (pM) (nmol/min/mg Source
protein)
Diacylglycerol sn-1-stearoyl-2-
Lipase a [**CJarachidonoyl  154.7 + 19.1 Not Reported [6]
(DAGLO) -glycerol
Diacylglycerol sn-1-stearoyl-2-
Lipase [**CJarachidonoyl 74.1+4.9 Not Reported [6]
(DAGLP) -glycerol
Native Bovine
Brain 1,2-diacyl-sn-
) Not Reported 616 [1]
Diacylglycerol glycerols
Lipase

Note: The provided Vmax for bovine brain DAGL represents the activity of the native enzyme

preparation with a general diacylglycerol substrate. It is anticipated that the kinetic parameters
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for dimyristolein would be within a similar order of magnitude.

Signaling Pathways

The enzymatic activity of DAGL and HSL on dimyristolein is integrated into crucial signaling
pathways.

Diacylglycerol Lipase and the Endocannabinoid System

DAGL plays a pivotal role in the "on-demand" synthesis of the endocannabinoid 2-AG.[7] This
pathway is initiated by the activation of G-protein coupled receptors (GPCRS) or receptor
tyrosine kinases (RTKSs), leading to the activation of phospholipase C (PLC). PLC cleaves
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG), such as dimyristolein. DAGL then hydrolyzes the DAG at the sn-1 position to produce
2-AG.[1][2] 2-AG acts as a retrograde messenger, activating presynaptic cannabinoid receptor
type 1 (CB1), which in turn suppresses neurotransmitter release.[1][2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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